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Welcome to the technical support center for researchers working on the crystal structure of
dppaS2 and related Dps-family proteins. This guide is designed to help you identify,
troubleshoot, and resolve one of the most persistent challenges in protein crystallography:
crystal twinning. As DNA-binding proteins from starved cells (Dps), these molecules form
robust dodecameric assemblies that are crucial for protecting DNA from oxidative stress.[1][2]
However, the high symmetry and packing of these particles can sometimes lead to complex
twinning pathologies, complicating structure determination.

This document moves beyond simple protocols to explain the crystallographic reasoning
behind each step, empowering you to make informed decisions during your experiments and
data analysis.

Frequently Asked Questions: Your First Line of
Defense

This section addresses the most common initial questions regarding crystal twinning.
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Q1: What exactly is crystal twinning?

A: Crystal twinning is a growth defect where two or more separate crystal lattices, known as
twin domains, are intergrown in a specific, symmetrical orientation.[3] The mathematical
operation that relates the orientation of these domains is called the twin law.[4] For protein
crystallography, we primarily encounter three types:

e Merohedral Twinning: Occurs when the twin law is a symmetry element of the crystal's lattice
but not of the crystal's actual point group.[4] This results in a perfect, systematic overlap of
all reflections from each twin domain in the diffraction pattern, making it invisible to the eye.

[5]

o Pseudo-Merohedral Twinning: This happens when the crystal lattice has metrically accidental
higher symmetry. For example, a monoclinic crystal where the (3 angle is very close to 90°
might mimic an orthorhombic lattice.[4][6] Like merohedral twinning, the reflection overlap is
near-perfect, making it difficult to detect visually.

» Non-Merohedral Twinning: In this case, the twin law is not a symmetry operation of the
lattice.[4] This leads to only partial or no overlap of many reflections, which can often be
seen as split or multiple spots in the diffraction image, or it may cause indexing programs to
fail.[4][7]

Q2: Why is twinning a significant problem for structure
determination?

A: Twinning compromises the integrity of your diffraction data. The measured intensity of an
overlapped reflection is the sum of intensities from each contributing twin domain.[5] This
summation corrupts the structure factor amplitudes, which are the fundamental data used for
phasing and refinement. Consequently, twinning can lead to:

 Failure to solve the structure, especially with molecular replacement or experimental
phasing.

« Incorrect space group assignment.

» Refinement stalling at high R-factors and R-free values.[5]
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e Uninterpretable or noisy electron density maps.

o lll-defined thermal parameters and problematic model geometry.[3]

Q3: What are the common warning signs of twinning in
my dppaS2 diffraction data?

A: Detecting twinning early is crucial. Here are key indicators to watch for:

 Visual Inspection: For non-merohedral twinning, you might observe split reflections or find
that auto-indexing programs fail or report an unusually large unit cell.[7]

o Data Processing Statistics: For merohedral and pseudo-merohedral twinning, which are
visually hidden, the clues lie in intensity statistics. After data reduction, tools like TRUNCATE
(part of the CCP4 suite) or phenix.xtriage should be used routinely.[5] Key indicators include:

o An unusual cumulative intensity distribution (/"2 plot). Twinned data will fall between the
expected curves for twinned and untwinned data.

o Alow value for the mean |E? - 1|, which often trends towards 0.5 for perfectly twinned data
instead of the expected 0.736 for acentric data.

o Failure to find a clear solution for the space group, or merging statistics (R-merge) that are
only moderately worse in a higher symmetry Laue group.[8]

Troubleshooting Guide 1: Merohedral & Pseudo-
Merohedral Twinning

This is the most common and insidious type of twinning. Because the reciprocal lattices of the
twin domains are perfectly or near-perfectly superimposed, it can only be diagnosed through
statistical analysis.[9]

Q: My phenix.xtriage output strongly suggests
merohedral twinning with an estimated twin fraction of
0.35. What is my workflow?
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A: A twin fraction below 0.5 (where 0.5 represents a perfect 50/50 contribution from two
domains) is manageable. The key is not to treat the data as flawed but to incorporate the
twinning information directly into refinement. The causality here is that by providing the
refinement program with the twin law and an initial estimate of the twin fraction, it can correctly
model the contribution of each domain to the observed intensities.

The logical flow involves identifying the twinning, determining the mathematical relationship
(twin law) between the domains, and using that information to deconvolve the intensities during
structural refinement.
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Caption: Workflow for handling merohedral or pseudo-merohedral twinning.
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Confirm Twinning: Run your merged reflection file through phenix.xtriage or a similar tool.
Pay attention to the Britton plot and the estimated twin fraction (alpha).[5]

Identify the Twin Law: The analysis program will typically suggest the most likely twin law
(e.g., h,-h-k,-I). This law is a matrix that transforms the indices of one twin domain to the
other.

Perform Molecular Replacement (MR) or Phasing: Attempt to solve the structure using the
twinned data. MR can sometimes succeed even with moderately twinned data. Experimental
phasing (SAD/MAD) is also possible.[9]

Refine with Twinning Correction: This is the critical step. Instead of trying to "detwin" the data
first—a process that can add noise—you instruct the refinement program to account for it.[9]
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Software Key Command / Flag Causality & Explanation

This command tells the
program to automatically
detect the twin law from the file
phenix.refine refinement.twinning=True header (if present) and refine
the twin fraction as a
parameter. It is a robust and

highly automated approach.

This provides explicit control.
You must provide the 3x3 twin
matrix and an initial twin
fraction (e.g., TWIN-1000 -1
00 0-10.35). SHELXL will

then refine this fraction. This is

SHELXL TWIN [matrix] [fraction]

excellent for cases requiring

precise manual control.

Similar to other programs, this
allows for the refinement of the
) twin fraction. It should be used
REFMACS5 TWIN [fraction] ) ]
in later stages of refinement
once a good model is

obtained.

Troubleshooting Guide 2: Non-Merohedral Twinning

This type of twinning is often more obvious from the start, as it visibly degrades the diffraction
pattern. The challenge here is not detection, but correct data processing.

Q: My diffraction images show split spots, and auto-
indexing with XDS failed. How do | handle this
suspected non-merohedral twin?

A: Split spots and indexing failures are classic signs that you have more than one crystal lattice
diffracting.[7] The strategy is to identify and index each lattice separately and then process the
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data in a way that accounts for both (or all) domains. This requires specialized software
designed to handle multiple orientation matrices.

The process involves deconvolving the multiple lattices present in the diffraction images before

integration and scaling.
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Click to download full resolution via product page
Caption: Workflow for processing non-merohedrally twinned data.

« |dentify Multiple Lattices: Use a program like CELL_NOW (Bruker) or the multi-lattice
indexing routines in MOSFLM.[7][10] These programs are designed to find multiple
orientation matrices from a set of reflections.

 Integrate the Data: Once you have orientation matrices for each twin domain, use an
integration program like SAINT that can handle them.[7] It will integrate the intensity for each
domain.

» Scale and Correct for Overlap: This is a crucial step. A program like TWINABS is essential.
[7] It performs scaling and absorption correction while also analyzing which reflections are
non-overlapped, partially overlapped, and fully overlapped.

o Generate Output Files for Refinement: TWINABS will typically generate two key files:

o An HKLF 4 format file: This contains "detwinned" data, where an attempt has been made
to separate the contributions from each domain. This file is best used for structure solution
(e.g., MR).[7]

o An HKLF 5 format file: This file contains the summed, observed intensities along with the
twin law and refined twin fraction. This file is the correct one to use for structure refinement
with a program like SHELXL.[7]

e Solve and Refine: Use the HKLF 4 file to find your initial phases and build a model. Then,
switch to the HKLF 5 file for the final, most accurate refinement.

Troubleshooting Guide 3: Experimental Intervention

Sometimes, no amount of computational wizardry can fix poor-quality data. If twinning is severe
(e.g., twin fraction ~0.5) or refinement remains problematic, you must return to the lab to
produce better crystals.

Q: My dppaS2 crystals are consistently twinned with a
fraction of ~0.48, and refinement is impossible. What
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can | change in my crystallization experiments?

A: A twin fraction near 0.5 is the worst-case scenario, as the information from the two domains
is almost equally convoluted.[9] The goal of experimental intervention is to alter the nucleation
and growth kinetics to favor the formation of a single lattice. The underlying principle is that
twinning is a crystal growth defect; therefore, changing the conditions of growth can eliminate
it.[11]

This is one of the most powerful techniques to overcome twinning.[12] The logic is to separate
the nucleation and growth phases of crystallization. By providing a pre-formed crystalline
"seed,"” you bypass the often-problematic initial nucleation event and encourage controlled
growth in a less supersaturated environment. Remarkably, this can work even when using a
crushed twinned crystal as the seed stock.[12][13]

Protocol: Microseeding to Eliminate Twinning

o Prepare the Seed Stock: Take a drop containing your best (but twinned) dppaS2 crystals.
Add 50 pL of reservoir solution and crush the crystals by vortexing with a seed bead or by
aspirating through a fine pipette tip.

o Dilute the Seeds: Perform serial dilutions of your seed stock (e.g., 1:10, 1:100, 1:1000) using
the reservoir solution. This is crucial for controlling the number of nucleation sites.

e Set Up New Drops: Prepare new crystallization drops, but use a slightly lower precipitant
concentration than your original condition to reduce the supersaturation.

 Introduce the Seeds: Using a fine tip or whisker, touch the diluted seed stock and then streak
it through your new drop.

e Incubate and Observe: Incubate under the same conditions. Often, a new crystal form may
appear, or the original form will grow without the twinning defect.[12]
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Variable to Change

Modification Strategy &
Rationale

Potential Outcome

Temperature

Decrease incubation
temperature (e.g., from 20°C
to 4°C). This slows down

crystal growth kinetics.[11]

Slower growth can be more
ordered, reducing the chance

of twinning defects.

Precipitant Conc.

Lower the precipitant
concentration slightly. This
reduces the level of

supersaturation.

Slower approach to
supersaturation can favor
fewer, higher-quality nucleation

events.

Shift the pH of the buffer by +/-
0.5-1.0 units.[14] This alters

Changing surface charge can

disrupt the crystal contacts that

H
P the surface charge of the favor the twinned
dppaS2 protein. arrangement.
Additives can act as "poisons”
» that bind to a specific crystal
Use an additive screen (e.g., o )
B ) face, inhibiting growth in one
Additives different salts, small

molecules, detergents).

direction and potentially
breaking the twinning

symmetry.[14]

Protein Construct

If possible, try a slightly
different construct (e.g.,
truncate a flexible N- or C-

terminus).

Removing disordered regions
can sometimes lead to entirely
new, and better-ordered,

crystal packing.[13]

Final Step: Structure Validation
Q: | successfully refined my dppaS2 structure against
twinned data to a reasonable R/R-free. How do | properly

validate it?

A: Validation is even more critical for structures derived from compromised data. You must

demonstrate that your model is chemically and structurally sound, independent of the twinning
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correction.

o Standard Metrics: Check your R-factor and R-free. For a twinned refinement, these may be
slightly higher than for an untwinned crystal, but they should still be reasonable for the
resolution.

e Model Geometry: This is paramount. Use tools like MolProbity to check for Ramachandran
outliers, bad rotamers, and steric clashes.[15][16] A correct model should have excellent
geometry regardless of the data's twinning.

» Difference Maps: Carefully inspect the Fo-Fc difference map. There should be no large,
unexplained positive or negative peaks, which would indicate errors in your model that are
not accounted for by the twinning.

By rigorously applying these diagnostic, computational, and experimental strategies, you can
successfully navigate the challenges posed by twinning in dppaS2 crystals and produce a high-
quality, reliable final structure.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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